![molecular formula C17H26ClNO2 B4405727 4-[3-(3,5-dimethyl-1-piperidinyl)propoxy]benzaldehyde hydrochloride](/img/structure/B4405727.png)
4-[3-(3,5-dimethyl-1-piperidinyl)propoxy]benzaldehyde hydrochloride
Overview
Description
4-[3-(3,5-dimethyl-1-piperidinyl)propoxy]benzaldehyde hydrochloride is a chemical compound used in scientific research for its potential therapeutic properties. It is a white crystalline powder with a molecular weight of 319.89 g/mol. This compound has gained significant attention in recent years due to its potential applications in the treatment of various diseases.
Mechanism of Action
The mechanism of action of 4-[3-(3,5-dimethyl-1-piperidinyl)propoxy]benzaldehyde hydrochloride is not fully understood. However, it is believed to exert its therapeutic effects through multiple mechanisms. In cancer research, it has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival. In Alzheimer's disease research, it has been shown to inhibit the formation of amyloid-beta plaques and reduce oxidative stress. In Parkinson's disease research, it has been shown to activate the Nrf2/ARE signaling pathway, which is involved in antioxidant defense.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, it has been shown to induce cell cycle arrest and apoptosis. In Alzheimer's disease research, it has been shown to reduce oxidative stress and inflammation. In Parkinson's disease research, it has been shown to protect dopaminergic neurons and improve motor function.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-[3-(3,5-dimethyl-1-piperidinyl)propoxy]benzaldehyde hydrochloride in lab experiments is its potential therapeutic properties. It has shown promising results in the treatment of various diseases, making it a valuable tool for researchers. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine its safety and efficacy.
Future Directions
There are several future directions for research on 4-[3-(3,5-dimethyl-1-piperidinyl)propoxy]benzaldehyde hydrochloride. One direction is to further investigate its potential therapeutic properties in cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its mechanism of action in more detail to better understand how it exerts its effects. Additionally, further studies are needed to determine its safety and efficacy in humans.
Scientific Research Applications
4-[3-(3,5-dimethyl-1-piperidinyl)propoxy]benzaldehyde hydrochloride has been extensively studied for its potential therapeutic properties. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, it has been shown to inhibit the growth of cancer cells and induce apoptosis. In Alzheimer's disease research, it has been shown to reduce amyloid-beta accumulation and improve cognitive function. In Parkinson's disease research, it has been shown to protect dopaminergic neurons and improve motor function.
properties
IUPAC Name |
4-[3-(3,5-dimethylpiperidin-1-yl)propoxy]benzaldehyde;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO2.ClH/c1-14-10-15(2)12-18(11-14)8-3-9-20-17-6-4-16(13-19)5-7-17;/h4-7,13-15H,3,8-12H2,1-2H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFAPUHSPHNPLFZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)CCCOC2=CC=C(C=C2)C=O)C.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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